Cas no 160807-90-9 (Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]-)

Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]- structure
160807-90-9 structure
Product Name:Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]-
CAS No:160807-90-9
MF:C29H26F2N2O
MW:456.526354312897
CID:179826
PubChem ID:3074700
Update Time:2025-04-19

Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N'-bis[(3-fluorophenyl)(4-methylphenyl)methyl]-
    • 1,3-bis[(3-fluorophenyl)-(4-methylphenyl)methyl]urea
    • Urea, N,N'-bis((3-fluorophenyl)(4-methylphenyl)methyl)-
    • N,N'-Bis((3-fluorophenyl)(4-methylphenyl)methyl)urea
    • N,N'-Bis[(3-fluorophenyl)(4-methylphenyl)methyl]carbamimidic acid
    • DTXSID00936411
    • 160807-90-9
    • Inchi: 1S/C29H26F2N2O/c1-19-9-13-21(14-10-19)27(23-5-3-7-25(30)17-23)32-29(34)33-28(22-15-11-20(2)12-16-22)24-6-4-8-26(31)18-24/h3-18,27-28H,1-2H3,(H2,32,33,34)
    • InChI Key: UWFPMNQOCHTGCB-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C1C=CC(C)=CC=1)NC(NC(C1C=CC=C(C=1)F)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 456.20148
  • Monoisotopic Mass: 456.201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.192
  • Boiling Point: 645.8°Cat760mmHg
  • Flash Point: 344.4°C
  • Refractive Index: 1.597
  • PSA: 41.13

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